molecular formula C2H9NO B8359970 Ammonia ethanol CAS No. 79771-09-8

Ammonia ethanol

Cat. No.: B8359970
CAS No.: 79771-09-8
M. Wt: 63.10 g/mol
InChI Key: ZXVOCOLRQJZVBW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ammonia ethanol is a useful research compound. Its molecular formula is C2H9NO and its molecular weight is 63.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

79771-09-8

Molecular Formula

C2H9NO

Molecular Weight

63.10 g/mol

IUPAC Name

azane;ethanol

InChI

InChI=1S/C2H6O.H3N/c1-2-3;/h3H,2H2,1H3;1H3

InChI Key

ZXVOCOLRQJZVBW-UHFFFAOYSA-N

Canonical SMILES

CCO.N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of ester 23-4 (600 mg, 1.75 mmol), 10% Pd/C (300 mg) and EtOH (30 ml) was stirred under hydrogen atmosphere (1 atm) at ambient temperature for 20 h. The catalyst was removed by filtration through celite and then the filtrate was concentrated. Flash chromatography (silica, 50%/EtOAc/sat. NH3 -EtOH) gave ester 23-5 as a colorless oil.
Name
ester
Quantity
600 mg
Type
reactant
Reaction Step One
Name
Quantity
300 mg
Type
catalyst
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

A solution of 4-iodo-N,N-dimethyl-1H-imidazole-1-sulfonamide (3.0 g, 10 mmol) in dichloromethane (40 mL) under nitrogen was treated with ethylmagnesium bromide (3.0 M in diethyl ether, 3.3 mL) over 2 minutes, stirred for 30 minutes, treated with 4-methoxy-5-nitrobenzaldehyde (2.0 g, 11 mmol), stirred for 1 hour, stored at 0° C. for 16 hours, concentrated to dryness, treated with 1M HCl(100 mL), heated to 100° C. for 16 hours, cooled to ambient temperature, neutralized with NaHCO3 and extracted with 3:1 dichloromethane:ethanol (5×). The combined extractions were dried (MgSO4), filtered and concentrated. Purification on silica gel with 10% and then 20% ethanol/ammonia-saturated dichloromethane provided the desired compound.
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
3.3 mL
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step Two
Yield
20%

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